(Z)-3-(2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazono)-1-benzylindolin-2-one hydrochloride

• IUPAC Name: 3-[(4-amino-5-methyl-1,2,4-triazol-3-yl)diazenyl]-1-benzylindol-2-ol;hydrochloride
• InChI: InChI=1S/C18H17N7O.ClH/c1-12-20-22-18(25(12)19)23-21-16-14-9-5-6-10-15(14)24(17(16)26)11-13-7-3-2-4-8-13;/h2-10,26H,11,19H2,1H3;1H
• InChI Key: YPMKHCYQJIDCMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1N)N=NC2=C(N(C3=CC=CC=C32)CC4=CC=CC=C4)O.Cl
• Molecular Formula: C18H18ClN7O
• Molecular Weight: 383.8 g/mol

Description

(Z)-3-(2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)hydrazono)-1-benzylindolin-2-one hydrochloride is a useful research compound. Its molecular formula is C18H18ClN7O and its molecular weight is 383.84. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation

The synthesis and evaluation of 1,2,4-triazole and related derivatives have been a focus of antimicrobial research. For instance, studies have synthesized new 1,2,4-triazole derivatives showing good to moderate activities against various microorganisms. These compounds are important for the development of new antimicrobial agents, addressing the need for novel treatments due to increasing antibiotic resistance. The structure-related activities suggest potential avenues for further exploration of similar compounds for antimicrobial purposes (Dawood, Farag, & Abdel‐Aziz, 2005), (Bektaş et al., 2007).

Corrosion Inhibition

Compounds containing triazole rings, such as the one , have been evaluated for their corrosion inhibition properties. For example, derivatives of benzoxazines have demonstrated significant efficiency in inhibiting corrosion on metal surfaces in acidic environments. These findings underscore the potential of triazole compounds in developing effective corrosion inhibitors for industrial applications (Kadhim et al., 2017).

Synthesis of Novel Derivatives

Research into the synthesis of new derivatives containing the triazole moiety and related structures has been prolific. These studies not only expand the chemical space of these compounds but also explore their potential in various biological and chemical applications. For instance, the synthesis of new quinazoline derivatives as potential antimicrobial agents points to the versatility of these compounds in drug discovery and development (Desai, Shihora, & Moradia, 2007).